(E)-3-(1-(3-(furan-2-yl)acryloyl)azetidin-3-yl)oxazolidine-2,4-dione

• IUPAC Name: 3-[1-[(E)-3-(furan-2-yl)prop-2-enoyl]azetidin-3-yl]-1,3-oxazolidine-2,4-dione
• InChI: InChI=1S/C13H12N2O5/c16-11(4-3-10-2-1-5-19-10)14-6-9(7-14)15-12(17)8-20-13(15)18/h1-5,9H,6-8H2/b4-3+
• InChI Key: JEWSCOZIXXEARZ-ONEGZZNKSA-N
• Canonical SMILES: C1C(CN1C(=O)C=CC2=CC=CO2)N3C(=O)COC3=O
• Isomeric SMILES: C1C(CN1C(=O)/C=C/C2=CC=CO2)N3C(=O)COC3=O
• Molecular Formula: C13H12N2O5
• Molecular Weight: 276.24 g/mol

Description

(E)-3-(1-(3-(furan-2-yl)acryloyl)azetidin-3-yl)oxazolidine-2,4-dione, also known as FAOA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas, including medicine, agriculture, and industry.

Scientific Research Applications

Antimicrobial and Antifungal Applications

• Nifuratel , a derivative related to the compound , demonstrates significant activity against both Gram-negative and Gram-positive organisms, including E. coli. It also has therapeutic action against Candida and Trichomonas. This furan derivative was evaluated in a study involving 90 patients, showing effectiveness in treating urinary infections with minimal side effects (Tynan, Macis, & Ward‐McQuaid, 1969).

Anticonvulsant Activity

• Oxazolidine dione derivatives , closely related to the compound, have been used in the treatment of petit mal epilepsy. Specifically, ethosuximide, an oxazolidine dione derivative, has shown effectiveness in treating many patients with petit mal attacks. This indicates potential anticonvulsant properties in similar compounds (Weinstein & Allen, 1966).

Antibacterial Applications in Tuberculosis

• AZD5847 , an oxazolidinone antibiotic structurally akin to the compound, has been studied for its antimycobacterial activity in patients with pulmonary tuberculosis. This research suggests potential applications of similar compounds in treating bacterial infections, particularly tuberculosis (Furin et al., 2016).

Cancer Therapy Research

• There is evidence suggesting the potential application of similar compounds in cancer therapy. Specifically, the use of (E)-5-(2-bromovinyl)-2′-deoxyuridine, an agent effective against herpes simplex virus, has shown to inhibit the major degrading enzyme of the anticancer drug fluorouracil, indicating possible synergy in cancer treatment (Keizer et al., 2005).

Potential Applications in Environmental Health

• Research on environmental mixtures and their health impacts, including studies on persistent organic pollutants and leukocyte telomere length, might offer insights into the environmental health applications of similar compounds (Gibson et al., 2019).